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Compound of Interest

Compound Name: Rheochrysin

Cat. No.: B072260 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical compounds is a critical component

of laboratory safety and regulatory compliance. This document provides essential, step-by-step

guidance for the safe disposal of Rheochrysin (also known as Physcion), a naturally occurring

anthraquinone with the CAS Registry Number 521-61-9.[1] Adherence to these procedures will

help mitigate risks and ensure the protection of both laboratory personnel and the environment.

I. Chemical and Safety Data
A clear understanding of the compound's properties is the first step in safe handling and

disposal. The following table summarizes key identification and safety information for

Rheochrysin.
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Identifier Information

Chemical Name
1,8-dihydroxy-3-methoxy-6-methylanthracene-

9,10-dione

Synonyms
Physcion, Physcione, Parietin, Emodin 3-methyl

ether, NSC 251670[1]

CAS Registry Number 521-61-9[1]

Molecular Formula C16H12O5[1]

Molecular Weight 284.26[1]

Physical Form Yellow solid[2]

Solubility

Insoluble in water; soluble in acetone and

concentrated sulfuric acid; sparingly soluble in

cold ethanol[2]

Hazards
May cause skin sensitization.[3][4] May cause

cancer.[3] Irritant.[2]

II. Personal Protective Equipment (PPE)
Prior to handling or disposing of Rheochrysin, all personnel must be equipped with the

appropriate personal protective equipment.
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Protection Type Specific Recommendations

Hand Protection

Wear protective gloves. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices.[4]

Eye/Face Protection

Use safety glasses with side-shields or a face

shield. Equipment should be tested and

approved under government standards such as

NIOSH (US) or EN 166 (EU).[4]

Skin and Body Protection

Wear protective clothing. Contaminated work

clothing should not be allowed out of the

workplace and should be washed before reuse.

[3]

Respiratory Protection

Ensure adequate ventilation. Avoid breathing

dust. Use a respirator if dust formation is

unavoidable.[4]

III. Step-by-Step Disposal Protocol for Rheochrysin
The following protocol outlines the recommended procedures for the disposal of Rheochrysin
waste. This process is designed to be straightforward and to prioritize safety and environmental

responsibility.

1. Waste Collection and Segregation:

Solid Waste: Collect solid Rheochrysin waste, including contaminated materials like paper

towels and weighing papers, in a designated, clearly labeled, and sealed hazardous waste

container.[5][6]

Liquid Waste: Collect solutions containing Rheochrysin in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.
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Labeling: All waste containers must be labeled with the words "Hazardous Waste" and a

clear identification of the contents, including the name "Rheochrysin."[7]

2. Spill Management: In the event of a spill, follow these emergency procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.[5]

Contain and Collect: Wearing appropriate PPE, collect the powdered material using a

method that avoids dust generation (e.g., using a HEPA-filtered vacuum or by gently

sweeping with a dustpan and brush).[5] Place the collected material into a sealed container

for disposal as hazardous waste.[5]

Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethanol) and

collect the cleaning materials for disposal as hazardous waste.

3. Disposal of Empty Containers: Empty containers that previously held Rheochrysin must be

properly decontaminated before disposal.

Triple Rinse: Rinse the container a minimum of three times with a solvent capable of

removing the residue (e.g., acetone or ethanol).[8]

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous

chemical waste.[8]

Deface Label: After triple rinsing, deface or remove the original label.[8]

Dispose: The clean, rinsed container can then be disposed of as regular laboratory glass or

plastic waste, in accordance with your institution's policies.[8]

4. Final Disposal:

Contact Environmental Health and Safety (EHS): It is crucial to contact your institution's

Environmental Health and Safety (EHS) office or equivalent department to arrange for the

pickup and disposal of the hazardous waste containers.
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Regulatory Compliance: The final disposal of Rheochrysin waste must be conducted by a

licensed hazardous waste disposal company in accordance with all local, state, and federal

regulations.[5] It may be necessary to dispose of anthraquinones as a hazardous waste;

your regional Environmental Protection Agency (EPA) or equivalent authority can provide

specific recommendations.[5]

IV. Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Rheochrysin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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